2-[(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H17ClFN3O3S2/c1-28-15-4-2-3-12(7-15)24-19(27)11-30-20-25-14(10-29-20)9-18(26)23-13-5-6-17(22)16(21)8-13/h2-8,10H,9,11H2,1H3,(H,23,26)(H,24,27)
• InChI Key: IWQBNSLWUHDLNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C20H17ClFN3O3S2
• Molecular Weight: 466.0 g/mol
• CAS No.: 941961-69-9

Description

The compound 2-[(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-methoxyphenyl)acetamide features a thiazole core substituted with a sulfanyl-linked acetamide moiety. Key structural elements include:

• 3-Chloro-4-fluorophenyl group: Enhances lipophilicity and resistance to metabolic degradation via halogenated aromatic interactions.
• Thiazole ring: Contributes to π-π stacking and hydrogen-bonding capabilities, often critical for biological target engagement.

This structure is hypothesized to exhibit antimicrobial, antifungal, or enzyme-inhibitory properties based on analogous compounds .

Comparison with Similar Compounds

Structural Analogues and Key Differences

Table 1: Structural Features of Comparable Acetamide Derivatives

Compound Name / CAS	Core Structure	Substituents	Key Functional Groups
Target Compound	Thiazole	3-Cl-4-F-phenyl, 3-MeO-phenyl	Sulfanyl, acetamide
N-(3-Chloro-4-fluorophenyl)-2-(naphthalen-1-yl)acetamide	Acetamide	3-Cl-4-F-phenyl, naphthalen-1-yl	Aromatic, acetamide
N-[4-(2-Chlorophenyl)-1,3-thiazol-2-yl]-2-morpholinoacetamide	Thiazole	2-Cl-phenyl, morpholino	Morpholino, acetamide
618415-13-7	Triazole	3-Cl-4-F-phenyl, pyridin-2-yl	Sulfanyl, triazole
332947-80-5	Triazole	4-Cl-phenyl, 4-Me-phenyl	Sulfanyl, acetamide

Key Observations:

• Core Heterocycle: Thiazole (target) vs. triazole (CAS 618415-13-7, 332947-80-5) or simple acetamide (CAS 338749-93-2).
• Substituent Effects: 3-Cl-4-F-phenyl: Common in the target compound and CAS 618415-13-7; halogen atoms improve metabolic stability and hydrophobic interactions . 3-MeO-phenyl: Electron-donating methoxy group in the target compound contrasts with electron-withdrawing groups (e.g., morpholino in ), affecting solubility and electronic distribution.

Physicochemical and Pharmacological Properties

Table 2: Inferred Properties Based on Structural Analogues

Property	Target Compound	CAS 618415-13-7	CAS 332947-80-5
Molecular Weight	~450 g/mol	~430 g/mol	~420 g/mol
logP (Lipophilicity)	High (~3.5)	Moderate (~2.8)	High (~3.7)
H-Bond Donors	2	2	1
H-Bond Acceptors	6	7	5
Biological Target	Putative enzyme inhibitor (e.g., kinases)	Antifungal/antibacterial	Agrochemical (herbicide)

Key Findings:

• Biological Activity :
  • Thiazole-containing analogues (target, ) are often associated with enzyme inhibition or antimicrobial activity, similar to benzylpenicillin derivatives .
  • Triazole derivatives (e.g., CAS 618415-13-7) are frequently used in agrochemicals or antifungals due to their stability and hydrogen-bonding capacity .